2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C15H15NO3/c1-9-8-10(17)6-7-13(9)16-14(18)11-4-2-3-5-12(11)15(16)19/h2-3,6-8,11-12,17H,4-5H2,1H3
• InChI Key: KRROACSAKVOTDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)N2C(=O)C3CC=CCC3C2=O
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione, also known as HMI-1, is a small molecule compound that has been studied for its potential therapeutic applications in various diseases. The compound has been synthesized through various methods and its mechanism of action has been investigated to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione involves the inhibition of various signaling pathways, including the Akt/PI3K, NF-κB, and MAPK pathways. 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been shown to inhibit the phosphorylation of Akt and its downstream targets, leading to cell cycle arrest and apoptosis. 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione also inhibits the activation of NF-κB, which plays a crucial role in inflammation and cancer progression. In addition, 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione inhibits the phosphorylation of MAPKs, which are involved in various cellular processes, including proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of cell cycle arrest and apoptosis, reduction of inflammation, protection against neurotoxicity, and improvement of cognitive function. 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has several advantages for lab experiments, including its small molecular size, ease of synthesis, and availability of various analogs for structure-activity relationship studies. However, 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione also has limitations, including its poor solubility in water and potential toxicity at high concentrations.

Future Directions

For 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione research include the development of more potent analogs and investigation of its potential therapeutic applications in other diseases.

Scientific Research Applications

2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In inflammation research, 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorder research, 2-(4-hydroxy-2-methylphenyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been shown to protect against neurotoxicity and improve cognitive function.